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Compound Name: MPT0G211
CAS No.: 2151853-97-1
Cat. No.: B10821705
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For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth analysis of the cellular and molecular mechanisms of
MPTO0G211, a potent and highly selective histone deacetylase 6 (HDACG6) inhibitor. The
information presented herein is intended to support further research and development of this
compound for therapeutic applications in oncology and neurodegenerative diseases.

Core Mechanism of Action

MPTO0G211 is a novel, orally active small molecule that demonstrates high selectivity for
HDACSG, a class llb histone deacetylase. Its primary mechanism of action is the inhibition of
HDACG6's enzymatic activity, leading to the hyperacetylation of its various substrate proteins.
This targeted inhibition disrupts several key cellular signaling pathways implicated in cancer
progression and neurodegeneration.

Quantitative Data Summary

The following tables summarize the key quantitative metrics of MPT0G211's activity from in
vitro studies.
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Parameter Value Selectivity Reference

>1000-fold vs. other
HDACSG6 IC50 0.291 nM ) [1][2]
HDAC isoforms

Table 1: In Vitro HDACS6 Inhibitory Activity of MPT0G211

Cell Line Cancer Type GI50 Reference
Triple-Negative Breast

MDA-MB-231 16.19 uM [2]
Cancer

MCF-7 Breast Cancer 5.6 uM [2]

Table 2: In Vitro Anti-proliferative Activity of MPT0G211

Impact on Key Cellular Signaling Pathways

MPT0G211 modulates multiple signaling pathways through its selective inhibition of HDACS.
The following sections detail these effects and are accompanied by visual representations of
the pathways.

Tubulin Acetylation and Microtubule Dynamics

A primary and direct consequence of HDACG6 inhibition by MPT0G211 is the increased
acetylation of a-tubulin, a major component of microtubules.[3] This hyperacetylation alters
microtubule stability and dynamics, which can impact cell division, migration, and intracellular
transport. In combination with vincristine, MPT0G211's effect on microtubule dynamics leads to
mitotic arrest in acute lymphoblastic leukemia cells.[3][4]
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MPT0G211's effect on tubulin acetylation and microtubule dynamics.

Hsp90 Acetylation, Tau Phosphorylation, and
Neuroprotection

In the context of Alzheimer's disease, MPT0G211 has shown neuroprotective effects by
modulating the Hsp90-tau pathway.[1][5] Inhibition of HDAC6 by MPT0G211 leads to the
hyperacetylation of Hsp90, which in turn disrupts the HDAC6-Hsp90 complex. This dissociation
facilitates the ubiquitination and subsequent proteasomal degradation of hyperphosphorylated
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tau (p-tau), a key pathological hallmark of Alzheimer's disease.[1][5] Furthermore, MPT0G211
has been observed to inactivate GSK3[3, a kinase involved in tau phosphorylation, thereby
further reducing the p-tau burden.[1][2]
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MPT0G211's neuroprotective mechanism via the Hsp90-tau pathway.
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Actin Reorganization, Cell Motility, and Anti-Metastatic
Effects

MPT0G211 has demonstrated anti-metastatic properties, particularly in triple-negative breast
cancer (TNBC) models.[6] By inhibiting HDAC6, MPT0G211 increases the acetylation of
cortactin, a key regulator of actin polymerization. This leads to the disruption of F-actin
polymerization. Additionally, MPT0G211 downregulates the expression of slingshot protein
phosphatase 1 (SSH1) and active cofilin, further inhibiting the cofilin-F-actin pathway.[6] The
compound also promotes the degradation of aurora-A, a protein involved in cell cycle
progression and migration, through the acetylation of its chaperone, Hsp90.[6]

© 2026 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/product/b10821705/docs?utm_src=pdf-body#mpt0g211-a-technical-guide-to-its-impact-on-cellular-signaling-pathways
https://pubmed.ncbi.nlm.nih.gov/30867138/
https://www.benchchem.com/product/b10821705/docs?utm_src=pdf-body#mpt0g211-a-technical-guide-to-its-impact-on-cellular-signaling-pathways
https://www.benchchem.com/product/b10821705/docs?utm_src=pdf-body#mpt0g211-a-technical-guide-to-its-impact-on-cellular-signaling-pathways
https://pubmed.ncbi.nlm.nih.gov/30867138/
https://pubmed.ncbi.nlm.nih.gov/30867138/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821705?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

MPT0G211
Inhibits Inhibits
Deacetylates eacetylates
y
Hsp90 Cortactin
Acetylation Acetylation

Acetylated Hsp90 Acetylated Cortactin

Promotes Degradation of Disrupts

Aurora-A F-Actin Polymerization

Cell Motility &
Metastasis

Aurora-A Degradation

Click to download full resolution via product page

MPT0G211's anti-metastatic effects through actin and aurora-A pathways.

DNA Damage Response and Apoptosis in Leukemia

In acute myeloid leukemia (AML) cells, MPT0G211 potentiates the cytotoxic effects of
doxorubicin by modulating the DNA damage response.[3][4] Inhibition of HDAC6 by
MPTO0G211 leads to the acetylation of Ku70, a key protein in the non-homologous end-joining
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DNA repair pathway. Acetylated Ku70 releases the pro-apoptotic protein Bax, allowing it to
translocate to the mitochondria and initiate apoptosis.[3][4]
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MPTO0G211's synergistic effect with doxorubicin on the DNA damage response.

Experimental Protocols

While detailed, step-by-step protocols are proprietary to the conducting research institutions,
the following outlines the general methodologies employed in the characterization of
MPT0G211's effects.

Western Blotting

o Objective: To determine the levels of protein expression and post-translational modifications
(e.g., acetylation, phosphorylation).

e General Protocol:

o Cells (e.g., SH-SY5Y, Neuro-2a, MDA-MB-231, HL-60) are treated with varying
concentrations of MPT0G211 or vehicle control for a specified duration (e.g., 24 hours).[7]

o Whole-cell lysates are prepared using appropriate lysis buffers.
o Protein concentrations are determined using a standard assay (e.g., BCA assay).

o Equal amounts of protein are separated by SDS-PAGE and transferred to a membrane
(e.g., PVDF).

o Membranes are blocked and then incubated with primary antibodies specific to the
proteins of interest (e.g., acetylated a-tubulin, total a-tubulin, acetylated Hsp90, total
Hsp90, p-tau, total tau, acetylated Ku70, etc.).

o Membranes are washed and incubated with corresponding secondary antibodies
conjugated to a detectable enzyme (e.g., HRP).

o Protein bands are visualized using a chemiluminescent substrate and an imaging system.

Cell Viability (MTT) Assay

o Objective: To assess the cytotoxic or anti-proliferative effects of MPT0G211.
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e General Protocol:

Cells are seeded in 96-well plates and allowed to adhere overnight.
Cells are treated with a range of concentrations of MPT0G211.
After a specified incubation period (e.g., 24-72 hours), MTT reagent is added to each well.

The formazan crystals formed by viable cells are dissolved in a solubilization solution
(e.g., DMSO).

The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate
reader.

Cell viability is calculated as a percentage relative to the vehicle-treated control cells.

Co-Immunoprecipitation (Co-IP)

» Objective: To investigate protein-protein interactions (e.g., HDAC6-Hsp90, Ku70-Bax).

e General Protocol:

[¢]

Cells are treated with MPT0G211 or control.
Cells are lysed with a non-denaturing lysis buffer to preserve protein complexes.
The lysate is pre-cleared with protein A/G beads.

A primary antibody targeting one of the proteins in the suspected complex is added to the
lysate and incubated to form an antibody-protein complex.

Protein A/G beads are added to pull down the antibody-protein complex.
The beads are washed to remove non-specifically bound proteins.

The immunoprecipitated proteins are eluted from the beads and analyzed by Western
blotting using an antibody against the other protein in the suspected complex.
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Clinical Development

While numerous HDAC inhibitors are undergoing clinical investigation for various malignancies,
publicly available information as of late 2025 does not indicate a specific clinical trial for
MPTO0G211 led by M.D. Anderson Cancer Center.[8][9] The development of novel agents often
involves numerous preclinical studies before advancing to clinical phases, which may be
conducted at various institutions globally. Researchers are encouraged to consult clinical trial
registries for the most current information on the clinical development of MPT0G211.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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